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Compound of Interest

Compound Name: (1S)-(+)-Menthyl chloroformate

Cat. No.: B107479 Get Quote

Essential Safety and Handling Guide for (1S)-(+)-
Menthyl Chloroformate
This guide provides critical safety, handling, and disposal protocols for (1S)-(+)-Menthyl
chloroformate, tailored for researchers, scientists, and professionals in drug development.

Adherence to these procedures is essential for ensuring laboratory safety and operational

integrity.

Immediate Safety Information
(1S)-(+)-Menthyl chloroformate is a combustible, corrosive liquid that is toxic if inhaled and

causes severe skin and eye damage.[1][2] It is also a lachrymator, meaning it can cause

tearing.[1] The substance is moisture-sensitive and may release toxic gases upon contact with

water.[1]

Emergency First Aid Procedures:

Inhalation: Immediately move the person to fresh air and keep them comfortable for

breathing. Call a poison control center or doctor right away.[1] If breathing has stopped,

provide artificial respiration, but do not use the mouth-to-mouth method if the victim has

ingested or inhaled the substance.[1]
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Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin with

plenty of water or shower for at least 15 minutes.[1] Seek immediate medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses and continue rinsing.[1] Immediately call an ophthalmologist or a poison control

center.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3] Seek immediate medical

assistance.[1]

First-aiders should always protect themselves by wearing appropriate personal protective

equipment (PPE).

Personal Protective Equipment (PPE)
A thorough hazard assessment is necessary to determine the specific PPE required for any

procedure involving (1S)-(+)-Menthyl chloroformate.[4] The following table summarizes the

mandatory PPE.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

and a face shield.[5] Must

meet ANSI Z87.1 standards for

impact resistance and splash

protection.[6]

Protects against splashes and

vapors that cause severe eye

damage and irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Regularly inspect gloves for

signs of degradation or

contamination and replace

them on a set schedule.[7]

Prevents skin contact, which

can cause severe burns and

toxicity.[2]

Respiratory Protection

A NIOSH (US) or EN 166 (EU)

approved respirator with a type

ABEK (EN14387) filter for

organic gases and vapors,

inorganic gases, acid gases,

and ammonia.[5]

Protects against inhalation of

toxic vapors.[1][5] The

substance is classified as

Acute Toxicity 3 Inhalation.[5]

Body Protection

A lab coat that covers to the

knees, or chemical-resistant

apron and coveralls.[6][8]

Wear long pants and fully

enclosed, closed-toe shoes.[4]

Provides a barrier against

accidental spills and splashes.

Operational Plan: Handling and Storage
All work with (1S)-(+)-Menthyl chloroformate must be performed within a certified chemical

fume hood to minimize inhalation exposure.[1]

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.
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Don all required PPE as specified in the table above.

Keep an appropriate spill kit and fire extinguisher (dry sand, dry chemical, or alcohol-

resistant foam) readily accessible.[9]

Ensure eyewash stations and safety showers are unobstructed and close to the

workstation.[1]

Handling:

Ground all equipment to prevent static discharge, as the material is combustible and can

form explosive mixtures with air.[3]

Use only non-sparking tools.[3]

Avoid generating vapors or aerosols.

Do not allow the substance to come into contact with water or moisture, as it is moisture-

sensitive.[1]

Keep containers tightly closed when not in use.[1]

Storage:

Store in a locked, dry, cool, and well-ventilated area, away from heat, sparks, and open

flames.[1][3] Recommended storage temperature is between 2-8°C.[5]

Store under an inert gas due to moisture sensitivity.

Use corrosive-resistant containers; do not use metal containers.

Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,

and amines.[2][3]

Disposal Plan
All waste containing (1S)-(+)-Menthyl chloroformate must be treated as hazardous.

Waste Collection: Collect waste in a suitable, clearly labeled, and closed container.[1]
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Spill Cleanup: In case of a spill, evacuate the area. Wear full PPE. Cover drains to prevent

environmental contamination. Absorb the spill with an inert, liquid-absorbent material (e.g.,

Chemizorb®) and collect it in a suitable container for disposal. Do not expose the spill to

water.[1]

Final Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with all local, state, and federal regulations.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for (1S)-(+)-Menthyl chloroformate.

Property Value

CAS Number 7635-54-3[5]

Molecular Formula C₁₁H₁₉ClO₂[5]

Molecular Weight 218.72 g/mol [5]

Appearance Liquid[5]

Boiling Point 108-109 °C at 11 mmHg[5]

Density 1.031 g/mL at 25 °C[5]

Flash Point 70 °C (158 °F) - closed cup[5]

Storage Temperature 2-8°C[5]

Refractive Index n20/D 1.458[5]

Logical Workflow for Safe Handling
The diagram below illustrates the procedural flow for safely handling (1S)-(+)-Menthyl
chloroformate, from initial preparation to final waste disposal.
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1. Preparation
- Verify Fume Hood

- Don Full PPE
- Prepare Spill Kit

2. Handling
- Work in Fume Hood
- Ground Equipment

- Avoid Moisture Contact

3. Temporary Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

If not used immediately

4. Decontamination
- Clean Work Area

- Decontaminate Equipment

After procedure

Emergency Protocol
- Spill or Exposure Event

5. Waste Disposal
- Collect in Labeled Container
- Dispose via Approved Plant

Execute First Aid
(Inhalation, Skin, Eye, Ingestion)

Exposure

Execute Spill Response
- Evacuate & Absorb

Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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